Cas no 1217442-44-8 ((S)-2-(Pyridin-4-ylmethyl)piperazine)

• Product Name: (S)-2-(Pyridin-4-ylmethyl)piperazine
• CAS No: 1217442-44-8
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 1030377
• PubChem ID: 45072822
• Update Time: 2025-06-29

(S)-2-(Pyridin-4-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Pyridin-4-ylmethyl)piperazine
• (2S)-2-(4-pyridinylmethyl)Piperazine
• (2S)-2-(pyridin-4-ylmethyl)piperazine
• (s)-2-pyridin-4-ylmethylpiperazine
• (S)-2-PYRIDIN-4-YLMETHYL-PIPERAZINE
• AB36921
• AK134000
• CTK8C6707
• KB-144794
• 1217442-44-8
• AKOS015836401
• (2S)-2-[(Pyridin-4-yl)methyl]piperazine
• DTXSID90662676
• AKOS006284342

• Inchi： 1S/C10H15N3/c1-3-11-4-2-9(1)7-10-8-12-5-6-13-10/h1-4,10,12-13H,5-8H2/t10-/m0/s1
• InChI Key： VQTOBKXDDUOIDX-JTQLQIEISA-N
• SMILES： N1CCNC[C@@H]1CC1C=CN=CC=1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37Ų

Additional information on (S)-2-(Pyridin-4-ylmethyl)piperazine

(S)-2-(Pyridin-4-ylmethyl)piperazine: A Comprehensive Overview

The compound with CAS No 1217442-44-8, commonly referred to as (S)-2-(Pyridin-4-ylmethyl)piperazine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, biological activity, and recent advancements in research.

Chemical Structure and Synthesis

(S)-2-(Pyridin-4-ylmethyl)piperazine is a bicyclic compound consisting of a piperazine ring fused with a pyridine moiety. The piperazine ring is a six-membered ring containing two nitrogen atoms at positions 1 and 4, while the pyridine ring is a six-membered aromatic ring with one nitrogen atom at position 4. The molecule's chiral center at position 2 of the piperazine ring contributes to its enantiomeric properties, making it a valuable compound in asymmetric synthesis.

The synthesis of (S)-2-(Pyridin-4-ylmethyl)piperazine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent studies have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and stereo-selective reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for research and development purposes.

Biological Activity and Pharmacological Properties

(S)-2-(Pyridin-4-ylmethyl)piperazine has demonstrated promising biological activity in various assays, particularly in the context of enzyme inhibition and receptor binding. Recent research has highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for conditions such as hypertension, anxiety, and neurodegenerative diseases.

In a study published in 2023, researchers investigated the compound's ability to inhibit histamine H3 receptors, which are implicated in cognitive functions and sleep regulation. The results indicated that (S)-2-(Pyridin-4-ylmethyl)piperazine exhibited high affinity for these receptors, suggesting its potential as a lead compound for developing treatments for sleep disorders and cognitive impairments.

Recent Research Advances

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on (S)-2-(Pyridin-4-ylmethyl)piperazine. These studies have provided insights into its binding modes with various therapeutic targets, paving the way for rational drug design.

In addition to its pharmacological applications, the compound has also been explored for its potential in materials science. Researchers have investigated its ability to form self-assembled monolayers on surfaces, which could have implications in nanotechnology and sensor development.

Safety and Toxicological Considerations

As with any novel compound intended for therapeutic use, understanding the safety profile of (S)-2-(Pyridin-4-ylmethyl)piperazine is crucial. Preclinical studies have been conducted to assess its acute and chronic toxicity profiles. These studies have indicated that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

Furthermore, environmental impact assessments have been conducted to evaluate the compound's biodegradability and potential ecological risks. The results suggest that (S)-2-(Pyridin-4-ylmethyl)piperazine is environmentally friendly under standard conditions.

Future Directions

The future of (S)-2-(Pyridin-4-yLmethyl)piperazine lies in its continued exploration as a lead compound for drug development. Researchers are actively investigating its potential as an antagonist or agonist for various GPCR subtypes, with particular interest in its role in treating central nervous system disorders.

Moreover, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. The integration of artificial intelligence and machine learning techniques into drug discovery pipelines will likely enhance our understanding of this molecule's therapeutic potential.

In conclusion, (S)-2-(Pyridin-)Lmethyl)piperazine represents a compelling candidate for advancing our understanding of complex biological systems and developing innovative therapeutic interventions. As research continues to unfold, this compound is poised to make significant contributions to the fields of pharmacology and materials science alike.